Cas no 2229591-23-3 (2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one
• CAS No: 2229591-23-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6032422
• PubChem ID: 165648728
• Update Time: 2025-10-24

2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one
• EN300-1803512
• 2229591-23-3

• Inchi： 1S/C10H13NO3/c1-6(11)10(13)8-4-3-7(12)5-9(8)14-2/h3-6,12H,11H2,1-2H3
• InChI Key： VPHKZIPASHBCEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(C)N)=O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one

Professional Introduction to 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one (CAS No. 2229591-23-3)

2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2229591-23-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with both amino and hydroxymethoxy substituents, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a phenyl ring with hydroxyl and methoxy functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The structural motif of 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one positions it as a promising candidate for further derivatization, particularly in the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have highlighted its role as a scaffold for designing molecules with enhanced pharmacological properties. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for modulating enzyme activity and receptor binding affinity.

In the realm of medicinal chemistry, the synthesis of 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one has been optimized through various methodologies, including multi-step organic transformations and catalytic processes. The incorporation of protective group strategies ensures high yields and purity, which are critical for subsequent pharmaceutical applications. Researchers have leveraged transition metal-catalyzed reactions to streamline the synthesis, reducing reaction times and improving overall efficiency.

One of the most compelling aspects of 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one is its versatility in serving as a precursor for biologically active compounds. For instance, derivatives of this molecule have been investigated for their potential in treating neurological disorders, where precise modulation of molecular interactions is essential. The hydroxymethoxy group provides a site for further functionalization, enabling the creation of molecules with tailored pharmacokinetic profiles.

Recent studies have demonstrated the compound's utility in the development of inhibitors targeting specific enzymatic pathways implicated in inflammation and oxidative stress. The phenolic moiety enhances its ability to act as a hydrogen donor or acceptor, facilitating redox-based mechanisms that are crucial in therapeutic interventions. This dual functionality has opened new avenues for exploring its role in antioxidant therapies and anti-inflammatory drug design.

The pharmacokinetic behavior of 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one has been scrutinized through in vitro and ex vivo studies, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These investigations have revealed that modifications to its structure can significantly influence its bioavailability and therapeutic efficacy. For example, alterations to the amino group or the phenolic ring can enhance solubility or metabolic stability, thereby improving drug delivery systems.

The compound's role in drug discovery has been further underscored by its incorporation into high-throughput screening (HTS) campaigns aimed at identifying novel bioactive entities. Its structural features make it an ideal candidate for virtual screening algorithms, which predict molecular interactions based on three-dimensional pharmacophores. Such computational approaches have accelerated the identification of lead compounds with potential therapeutic value.

In conclusion, 2-amino-1-(4-hydroxy-2-methoxyphenyl)propan-1-one (CAS No. 2229591-23-3) represents a fascinating molecule with broad applications in pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it a valuable intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new methodologies for functionalizing this scaffold, its significance in medicinal chemistry is expected to grow further.